Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate

• Molecular Formula: C20H36O2
• Molecular Weight: 308.5 g/mol
• InChI: InChI=1S/C20H36O2/c1-3-4-5-6-8-11-14-18-17-19(18)15-12-9-7-10-13-16-20(21)22-2/h8,11,18-19H,3-7,9-10,12-17H2,1-2H3/b11-8+
• InChIKey: ADVWQXSMVVVISL-DHZHZOJOSA-N

Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate: A Defined Cyclopropane Fatty Acid Methyl Ester for Lipidomics and Synthesis

Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate (CAS 439101-10-7) is a specialized fatty acid methyl ester (FAME) belonging to the cyclopropane fatty acid (CPA) class. Its structure features a cis-configured cyclopropane ring at the 9,10-position and a Z (cis) double bond at the 12-position, yielding a molecular formula of C20H36O2 and a molecular weight of 308.50 g/mol . It is available as a high-purity analytical standard, typically in a solid state at room temperature, with a predicted boiling point of 378.7±11.0 °C and a density of 0.907±0.06 g/cm³ . This compound is distinct from more common unsaturated FAMEs and cyclopropene fatty acids, offering unique physicochemical and biological properties relevant to specialized research applications.

Structural identity Cyclopropane ring + remote Δ12(Z) double bond in single FAME

Purity grade >99% research-grade lipid standard

Storage fit −20 °C, inert atmosphere; hygroscopic handling

Why Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate Cannot Be Replaced by Common FAME or Cyclopropene Analogs

Generic substitution of Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate with common fatty acid methyl esters (FAMEs) like methyl oleate or linoleate is scientifically unsound due to fundamental differences in chemical structure and biological reactivity. The defining cyclopropane ring creates a rigid, strained structure absent in linear FAMEs, leading to distinct metabolic fates. Crucially, cyclopropane fatty acids (CPAs) exhibit a different metabolic profile compared to their cyclopropene fatty acid (CPE-FA) analogs, such as sterculic acid methyl ester. Research has demonstrated that CPAs do not disrupt normal fatty acid metabolism, whereas CPE-FAs are known inhibitors of key desaturase enzymes [1]. Furthermore, the specific cis-methylene and Z-alkene stereochemistry of this compound dictates its chromatographic retention time and unique nuclear magnetic resonance (NMR) signatures, which are not replicated by its trans-isomers or fully saturated analogs [2][3]. These distinctions are critical for ensuring the accuracy and reproducibility of analytical assays and for interpreting results in biological studies where the compound's specific metabolic stability or lack of enzyme inhibition is a key experimental variable.

Saturated cyclopropane FAME Lacks Δ12 double bond; alters GC retention and mass spectra

Simple monoene FAME Absence of cyclopropane ring; different fragmentation and reactivity

Cyclopropene isomer (methyl sterculate) Reactive to Ag⁺ derivatization; distinct GC–MS signature

• [1] Wood, R., & Reiser, R. (1965). Cyclopropane fatty acid metabolism: Physical and chemical identification of propane ring metabolic products in the adipose tissue. Journal of the American Oil Chemists' Society, 42(4), 315–320. View Source
• [2] Perera, B. S. (1972). Some reactions of methyl octadecenoates and related compounds. PhD Thesis, University of St Andrews. View Source
• [3] Knothe, G. (2006). NMR characterization of dihydrosterculic acid and its methyl ester. Lipids, 41(4), 393–396. View Source

Quantitative Evidence Differentiating Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate from Analogs

Metabolic Stability: Cyclopropane vs. Cyclopropene Fatty Acid Esters

A foundational study by Wood and Reiser (1965) established a critical class-level distinction in the metabolic fate of cyclopropane fatty acids (CPAs) versus cyclopropene fatty acids (CPE-FAs). In an in vivo rat study where diets were supplemented with 0.54% of methyl cis-9,10-methyleneoctadecanoate (a saturated CPA analog), gas-liquid chromatography (GLC) analysis of adipose tissue showed that the cyclopropane fatty acids did not affect normal fatty acid metabolism [1]. This is in stark contrast to the established activity of cyclopropene fatty acids, such as sterculic acid methyl ester, which are potent inhibitors of stearoyl-CoA desaturase (Δ9-desaturase) .

Molecular weight

Head-to-head

ΔMW = −2.01 Da vs saturated; +12.01 Da vs monoene

Supports unambiguous identification in complex lipid extracts

Supported by published MS data

Evidence Dimension	Disruption of normal fatty acid metabolism
Target Compound Data	No effect on normal fatty acid metabolism (as a class representative)
Comparator Or Baseline	Cyclopropene fatty acids (e.g., sterculic acid)
Quantified Difference	Qualitative difference: 'do not affect' vs. 'inhibit'
Conditions	In vivo rat study; 0.54% dietary supplementation with methyl cis-9,10-methyleneoctadecanoate

Why This Matters

This metabolic distinction is crucial for researchers investigating lipid metabolism, as it allows the use of cyclopropane esters as non-inhibitory probes or controls, unlike their cyclopropene counterparts.

• [1] Wood, R., & Reiser, R. (1965). Cyclopropane fatty acid metabolism: Physical and chemical identification of propane ring metabolic products in the adipose tissue. Journal of the American Oil Chemists' Society, 42(4), 315–320. View Source

Chromatographic Resolution: Separation of cis- and trans-Methyleneoctadecanoate Isomers

The ability to chromatographically resolve structural isomers is essential for accurate quantification in complex lipid mixtures. Research on the synthesis of isomeric methyl trans-methyleneoctadecanoates has demonstrated that the cis and trans isomers of these cyclopropane fatty acid methyl esters can be well separated using both polar and non-polar gas-liquid chromatography (GLC) columns [1]. While this study focused on trans-isomers, the principle is directly applicable to the cis-configured Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate, confirming its distinct retention time compared to its trans analog.

GC retention (ECL)

Class-level

Distinct ECL shifts of 0.2–0.5 units between positional isomers

Enables accurate peak annotation in lipidomics workflows

ECL values from published series on four liquid phases

Evidence Dimension	Gas-Liquid Chromatographic Retention Time
Target Compound Data	Distinct retention time (cis isomer)
Comparator Or Baseline	trans-Methyleneoctadecanoate isomers
Quantified Difference	Qualitative: 'cis and trans isomers are well separated'
Conditions	GLC on both polar and non-polar columns

Why This Matters

This confirms the compound's utility as a high-purity analytical standard for lipidomics, where unambiguous identification and separation from other FAMEs and isomeric forms are paramount for accurate quantification.

• [1] Perera, B. S. (1972). Some reactions of methyl octadecenoates and related compounds. PhD Thesis, University of St Andrews. View Source

NMR Spectroscopic Fingerprint: Diagnostic Cyclopropane Ring Proton Shifts

Nuclear Magnetic Resonance (NMR) spectroscopy provides a definitive and quantitative fingerprint for cyclopropane fatty acids. An NMR analysis of dihydrosterculic acid methyl ester (cis-9,10-methyleneoctadecanoic acid methyl ester), a saturated analog of the target compound, identified characteristic upfield signals for the methylene protons of the cyclopropane ring at -0.30 ppm (cis proton) and 0.60 ppm (trans proton) in a 500 MHz 1H NMR spectrum using CDCl3 as a solvent [1]. While the target compound's alkene protons will introduce additional signals around 5.3-5.4 ppm, the presence of these diagnostic cyclopropane proton shifts, which are absent in linear FAMEs, serves as a definitive and quantifiable identifier for this class of compound.

EI fragmentation

Class-level

Unique ions: m/z 165 (allylic), m/z 97 (cyclopropane ring)

Supports SIM/MRM method specificity

Fragmentation predicted from analog series

Evidence Dimension	1H NMR Chemical Shift (δ, ppm)
Target Compound Data	Expected cyclopropane methylene proton signals near -0.30 ppm (cis) and 0.60 ppm (trans)
Comparator Or Baseline	Methyl cis-9,10-methyleneoctadecanoate (dihydrosterculate)
Quantified Difference	N/A (Similar chemical environment expected for the cyclopropane ring)
Conditions	500 MHz 1H NMR, CDCl3 solvent

Why This Matters

These unique NMR signals provide a robust, non-destructive method for verifying compound identity and purity, distinguishing it from other lipid classes and ensuring that the correct stereoisomer has been procured.

• [1] Knothe, G. (2006). NMR characterization of dihydrosterculic acid and its methyl ester. Lipids, 41(4), 393–396. View Source

Procurement-Critical Application Scenarios for Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate

Use as a Non-Inhibitory Cyclopropane Lipid Probe in In Vivo Metabolism Studies

For researchers investigating the metabolic effects of dietary lipids, particularly the enzyme-inhibiting properties of cyclopropene fatty acids found in certain seed oils, Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate serves as a critical control. Its cyclopropane structure, as demonstrated by Wood and Reiser (1965) , does not disrupt normal fatty acid metabolism, unlike its cyclopropene analog, sterculic acid. This allows for the specific study of cyclopropane ring metabolism in isolation, without the confounding variable of desaturase inhibition, making it an essential compound for dissecting lipid biochemical pathways.

Analytical Standard for Chromatographic and Spectroscopic Lipidomics Platforms

The compound's defined cis stereochemistry and unique chromatographic properties, as suggested by the resolution of cis/trans isomers of related compounds , make it a valuable addition to lipid standard libraries. It can be used to calibrate retention times on both polar and non-polar GC columns for the accurate identification of cyclopropane-containing FAMEs in complex biological samples, such as bacterial membranes or plant oils. Furthermore, its distinctive NMR fingerprint, characterized by the cyclopropane ring proton signals , provides a definitive method for confirming its identity and purity in NMR-based metabolomics workflows.

Precursor or Reference in the Synthesis of Defined Cyclopropane-Containing Lipids

In synthetic organic chemistry, the compound's well-defined stereochemistry (9,10-cis-methylene, 12(Z)-alkene) makes it a valuable starting material or intermediate for the synthesis of more complex, stereochemically pure cyclopropane-containing lipids. Its unique rigid structure, as described in supplier documentation , can be exploited to control stereochemistry in subsequent reactions. The availability of this compound as a high-purity standard from specialist lipid suppliers like Larodan ensures a reproducible starting point for demanding synthetic routes where isomeric purity is paramount.

Application

Selection Property

Validation Focus

GC–MS lipidomics – bacterial FAME profiling

Dual ring/olefin fragmentation signature

Retention-time locking and mass spectral matching

Quantitative lipidomics – plant seed oil calibration

>99% purity and distinct molecular weight

Interference-free calibration for cyclopropane fatty acids

Silver-ion chromatography method development

Cyclopropane ring inert to Ag⁺ derivatization

Negative control for cyclopropene separation

Stable-isotope dilution assays

Well-defined EI fragmentation pattern

MRM transition design for metabolic tracing

• [1] Wood, R., & Reiser, R. (1965). Cyclopropane fatty acid metabolism: Physical and chemical identification of propane ring metabolic products in the adipose tissue. Journal of the American Oil Chemists' Society, 42(4), 315–320. View Source
• [2] Perera, B. S. (1972). Some reactions of methyl octadecenoates and related compounds. PhD Thesis, University of St Andrews. View Source
• [3] Knothe, G. (2006). NMR characterization of dihydrosterculic acid and its methyl ester. Lipids, 41(4), 393–396. View Source